Cas no 1267706-08-0 (2-(2,4-dimethylphenyl)ethyl(methyl)amine)

• Product Name: 2-(2,4-dimethylphenyl)ethyl(methyl)amine
• CAS No: 1267706-08-0
• CID: 4566102
• PubChem ID: 62801672
• Update Time: 2025-11-01

2-(2,4-dimethylphenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethylphenyl)ethyl(methyl)amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(2,4-dimethylphenyl)ethyl(methyl)amine

Introduction to 2-(2,4-dimethylphenyl)ethyl(methyl)amine (CAS No. 1267706-08-0)

2-(2,4-dimethylphenyl)ethyl(methyl)amine, also known by its CAS number 1267706-08-0, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a substituted phenyl ring and an ethylamine moiety. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-(2,4-dimethylphenyl)ethyl(methyl)amine is C₁₁H₁₇N, and its molecular weight is approximately 163.25 g/mol. The compound is typically synthesized through a series of well-established organic reactions, such as the reductive amination of 2-(2,4-dimethylphenyl)ethanone with methylamine. This process involves the reduction of the carbonyl group to an amine using a suitable reducing agent, such as sodium borohydride or hydrogen gas in the presence of a palladium catalyst.

In the pharmaceutical industry, 2-(2,4-dimethylphenyl)ethyl(methyl)amine has shown promise as a building block for the development of novel drugs. Recent studies have explored its potential as an intermediate in the synthesis of compounds with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of new analgesic agents. The researchers found that derivatives of 2-(2,4-dimethylphenyl)ethyl(methyl)amine exhibited potent analgesic effects in animal models, suggesting their potential for further clinical evaluation.

Beyond pharmaceutical applications, 2-(2,4-dimethylphenyl)ethyl(methyl)amine has also been investigated for its use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have explored the use of this compound in the development of conductive polymers for electronic applications. The presence of the substituted phenyl ring and ethylamine moiety allows for fine-tuning of the electronic properties of these materials, making them attractive candidates for use in organic electronics and sensors.

In addition to its applications in pharmaceuticals and materials science, 2-(2,4-dimethylphenyl)ethyl(methyl)amine has been studied for its role in chemical synthesis. Its reactivity and functional group diversity make it a valuable starting material for a wide range of synthetic transformations. A recent review article in Tetrahedron Letters summarized several synthetic routes that utilize this compound as a key intermediate. These routes include cross-coupling reactions, cyclizations, and functional group interconversions, which have been employed to synthesize complex natural products and bioactive molecules.

The physical properties of 2-(2,4-dimethylphenyl)ethyl(methyl)amine are also noteworthy. It is typically a colorless liquid with a characteristic amine odor. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. Its boiling point is around 185°C at atmospheric pressure, making it suitable for distillation under reduced pressure if necessary.

Safety considerations are an important aspect when handling any chemical compound. While 2-(2,4-dimethylphenyl)ethyl(methyl)amine is not classified as a hazardous substance under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and conducting experiments in a well-ventilated area or fume hood.

In conclusion, 2-(2,4-dimethylphenyl)ethyl(methyl)amine (CAS No. 1267706-08-0) is a multifaceted organic compound with a wide range of potential applications. Its unique molecular structure and chemical properties make it an attractive candidate for use in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its significance in modern scientific endeavors.